Cas no 54607-68-0 (2,5-Furandicarboxylic acid, 3,4-diphenyl-)

• Product Name: 2,5-Furandicarboxylic acid, 3,4-diphenyl-
• CAS No: 54607-68-0
• MF: C₁₈H₁₂O₅
• MW: 308.284885406494
• CID: 354140
• PubChem ID: 66591943
• Update Time: 2025-04-19

2,5-Furandicarboxylic acid, 3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandicarboxylic acid, 3,4-diphenyl-
• 3,4-diphenylfuran-2,5-dicarboxylic acid
• SCHEMBL71486
• 54607-68-0
• DTXSID90735394

• Inchi： 1S/C18H12O5/c19-17(20)15-13(11-7-3-1-4-8-11)14(16(23-15)18(21)22)12-9-5-2-6-10-12/h1-10H,(H,19,20)(H,21,22)
• InChI Key： LDDZEUQIOUSVRM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C2C=CC=CC=2)C(=C1C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.06846
• Monoisotopic Mass: 308.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.74